Cas no 76937-78-5 (3-Indoleacetic acid-d)
3-Indoleacetic acid-d structure
Product Name:3-Indoleacetic acid-d
CAS No:76937-78-5
MF:C10H9NO2
MW:180.214771032333
CID:562780
PubChem ID:54301591
Update Time:2025-04-19
3-Indoleacetic acid-d Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2,4,5,6,7-d5-3-aceticacid
- INDOLE-3-ACETIC ACID-2H5
- 3-Indoleacetic acid-d
- INDOLE-2,4,5,6,7-D5-3-ACETIC ACID
- Indole-3-acetic acid-D5
- 3-IAA-D5
- 3-Indoleacetic acid-D5
- HY-18569S
- CS-0128587
- [(2,4,5,6,7-~2~H_5_)-1H-Indol-3-yl]acetic acid
- D98707
- 2-[(2,4,5,6,7-?H?)-1H-indol-3-yl]acetic acid
- Indole-2,4,5,6,7-d5-3-acetic acid, 98 atom % D, 98% (CP)
- SCHEMBL1332218
- MS-22958
- DTXSID90710429
- 76937-78-5
- 2-(2,4,5,6,7-pentadeuterio-1H-indol-3-yl)acetic acid
- 3-Indolylacetic acid-d5
- 1H-Indole-3-acetic acid D5 (indole-2,4,5,6,7-D5); 1H-Indole-2,4,5,6,7-d5-3-acetic acid; 2-(2,4,5,6,7-Pentadeuterio-1H-indol-3-yl)acetic acid; 2-(3-Indolyl-2,4,5,6,7-d5)acetic acid; 3-Indolylacetic acid-d5
- DB-297661
- 1ST24053D5
-
- Inchi: 1S/C10H9NO2/c12-10(13)5-7-6-11-9-4-2-1-3-8(7)9/h1-4,6,11H,5H2,(H,12,13)/i1D,2D,3D,4D,6D
- InChI Key: SEOVTRFCIGRIMH-SNOLXCFTSA-N
- SMILES: OC(CC1=C([2H])NC2C([2H])=C([2H])C([2H])=C([2H])C1=2)=O
Computed Properties
- Exact Mass: 180.095
- Monoisotopic Mass: 180.095
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 53.1A^2
Experimental Properties
- Melting Point: 165-169 °C(lit.)
3-Indoleacetic acid-d Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-18569S-1mg |
3-Indoleacetic acid-d |
76937-78-5 | 99.84% | 1mg |
¥800 | 2025-04-16 | |
| MedChemExpress | HY-18569S-5mg |
3-Indoleacetic acid-d |
76937-78-5 | 99.84% | 5mg |
¥1750 | 2025-04-16 | |
| MedChemExpress | HY-18569S-10mg |
3-Indoleacetic acid-d |
76937-78-5 | 99.84% | 10mg |
¥2800 | 2025-04-16 | |
| TRC | I577344-1mg |
Indole-2,4,5,6,7-d5-3-acetic Acid |
76937-78-5 | 1mg |
$ 131.00 | 2023-09-07 | ||
| TRC | I577344-5mg |
Indole-2,4,5,6,7-d5-3-acetic Acid |
76937-78-5 | 5mg |
$ 219.00 | 2023-09-07 | ||
| TRC | I577344-10mg |
Indole-2,4,5,6,7-d5-3-acetic Acid |
76937-78-5 | 10mg |
$ 334.00 | 2023-09-07 | ||
| TRC | I577344-25mg |
Indole-2,4,5,6,7-d5-3-acetic Acid |
76937-78-5 | 25mg |
$640.00 | 2023-05-18 | ||
| MedChemExpress | HY-18569S-10mM*1mLinDMSO |
3-Indoleacetic acid-d |
76937-78-5 | 99.84% | 10mM*1mLinDMSO |
¥3080 | 2023-07-26 | |
| MedChemExpress | HY-18569S-10mM*1 mL in DMSO |
3-Indoleacetic acid-d |
76937-78-5 | 99.84% | 10mM*1 mL in DMSO |
¥3080 | 2025-04-16 | |
| eNovation Chemicals LLC | Y1238750-1mg |
INDOLE-2,4,5,6,7-D5-3-ACETIC ACID |
76937-78-5 | 99% | 1mg |
$235 | 2024-06-06 |
3-Indoleacetic acid-d Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives
76937-78-5 (3-Indoleacetic acid-d) Related Products
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- 1912-47-6(2-(5-Methyl-1H-indol-3-yl)acetic acid)
- 87-51-4(3-Indoleacetic acid)
- 2338-19-4(Potassium 2-(1H-Indol-3-yl)acetate)
- 52531-21-2(1H-Indole-3-acetic acid, 6-ethyl-)
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